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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitroanisole

Cat. No.: B2926858 Get Quote

As a Senior Application Scientist, it is understood that the integrity of our research is matched

only by the rigor of our safety practices. The proper management of chemical waste is not

merely a regulatory obligation but a cornerstone of responsible science. This guide provides a

detailed, experience-driven protocol for the safe disposal of 2,4-Dichloro-5-nitroanisole (CAS

No. 85829-14-7), a chlorinated nitroaromatic compound used in specialized organic synthesis.

[1][2] The procedures outlined here are designed to ensure the safety of laboratory personnel

and the protection of our environment.

Hazard Identification & Safety Profile
2,4-Dichloro-5-nitroanisole is a compound that demands respect. Its chemical structure,

featuring both chloro- and nitro- functional groups on an aromatic ring, confers specific hazards

that must be managed diligently.[3] It is classified as an irritant, an acute oral toxin, and is

suspected of causing cancer.[4] Furthermore, like many chlorinated organic compounds, it is

harmful to aquatic life with long-lasting effects. On combustion, it can decompose to release

highly toxic and corrosive gases, including nitrogen oxides (NOx), hydrogen chloride (HCl), and

carbon monoxide.[5]

Understanding its physical properties is the first step in safe handling and disposal planning.
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Property Value

CAS Number 85829-14-7

Molecular Formula C₇H₅Cl₂NO₃

Molecular Weight 222.02 g/mol [3]

Appearance Solid

Primary Hazards
Acute toxicity, Skin/Eye Irritant, Suspected

Carcinogen, Environmental Hazard[4]

Personal Protective Equipment (PPE): A Non-
Negotiable Prerequisite
Before handling 2,4-Dichloro-5-nitroanisole in any capacity—including preparation for

disposal—the following PPE is mandatory. This is your primary defense against exposure.

Eye Protection: Wear tightly fitting safety goggles with side-shields, conforming to EN 166

(EU) or NIOSH (US) standards.[4][6] A face shield should be used in addition to goggles if

there is a significant risk of splashing or dust generation.

Hand Protection: Handle with chemical-impermeable gloves (e.g., nitrile or neoprene) that

have been inspected for integrity prior to use.[4] Use proper glove removal technique to

avoid skin contact.

Body Protection: Wear a lab coat, apron, or other protective, impervious clothing to prevent

skin contact.[4] For large quantities or spill response, a chemical-resistant suit may be

necessary.

Respiratory Protection: All handling of this solid compound that may generate dust must be

conducted in a certified chemical fume hood. If a fume hood is not available or if exposure

limits are exceeded, a full-face respirator with appropriate particulate and organic vapor

cartridges is required.[4]

Waste Characterization and Segregation
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Due to its chemical nature, 2,4-Dichloro-5-nitroanisole must be disposed of as hazardous

waste. It falls under the category of halogenated organic compounds.

Causality: It is critical to segregate this waste stream. Do not mix 2,4-Dichloro-5-nitroanisole
with other waste categories, especially:

Strong Bases or Reducing Agents: Can cause exothermic or violent reactions.

Aqueous Waste: This compound has low water solubility and is toxic to aquatic life; it must

not enter the sewer system.

Proper segregation prevents dangerous chemical reactions and ensures the waste can be

managed by a licensed disposal facility.

Step-by-Step Disposal Protocol for Unused or Waste
Product
This protocol outlines the standard operating procedure for collecting and storing 2,4-Dichloro-
5-nitroanisole waste pending removal by a certified hazardous waste management service.

Container Selection: Designate a dedicated, chemically compatible, and sealable container

for the waste. A high-density polyethylene (HDPE) or glass container with a screw cap is

appropriate. The container must be in good condition, with no leaks or cracks.

Waste Collection: Carefully transfer the solid 2,4-Dichloro-5-nitroanisole waste into the

designated container. This should be done in a fume hood to control dust. Use spark-proof

tools for the transfer.[4]

Labeling: The container must be labeled immediately and clearly. The label must include:

The words "HAZARDOUS WASTE"

The full chemical name: "2,4-Dichloro-5-nitroanisole"

The associated hazards (e.g., "Toxic," "Carcinogen," "Environmental Hazard")

The date accumulation started.
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Secure Storage: Tightly close the container. Store it in a designated, well-ventilated, and

secure satellite accumulation area.[4] This area should be away from incompatible materials

and general laboratory traffic.

Arrange for Disposal: Once the container is full, or in accordance with institutional timelines,

arrange for pickup by a licensed environmental management company. Do not accumulate

large quantities of waste. The material will likely be disposed of via controlled incineration

with flue gas scrubbing to neutralize the acidic gases produced.[4]

Preparation Handling & Storage
Final Disposition
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Caption: Workflow for the safe disposal of 2,4-Dichloro-5-nitroanisole.

Management of Contaminated Materials & Empty
Containers

Solid Waste: Any disposable lab supplies contaminated with 2,4-Dichloro-5-nitroanisole
(e.g., gloves, weighing papers, wipes) must be placed in the same designated hazardous

waste container as the chemical itself.

Empty Containers: Original product containers are not truly empty. They must be

decontaminated before being discarded.

Triple Rinse: Rinse the container three times with a suitable organic solvent (e.g., acetone

or ethanol).[4]

Manage Rinsate: The solvent rinsate is now hazardous waste. Collect all rinsate and

dispose of it with your halogenated organic solvent waste stream. Never pour rinsate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/2-chloro-5-nitroanisole.pdf
https://www.chemicalbook.com/msds/2-chloro-5-nitroanisole.pdf
https://www.benchchem.com/product/b2926858?utm_src=pdf-body-img
https://www.benchchem.com/product/b2926858?utm_src=pdf-body
https://www.benchchem.com/product/b2926858?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-chloro-5-nitroanisole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


down the drain.

Deface and Dispose: After triple rinsing, deface the original label on the container and

dispose of it according to your institution's procedures for decontaminated lab glass or

plastic. Some regulations may require puncturing the container to prevent reuse.[4]

Emergency Procedures: Spill & Exposure
Management
Even with careful planning, accidents can happen. Rapid and correct response is vital.

Small-Scale Spill Cleanup (Solid)
This procedure is for minor spills (typically <5 grams) that can be managed by trained

laboratory personnel.

Alert & Isolate: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the fume hood is operating correctly.

PPE: Don the full PPE as described in Section 2.

Contain & Collect: Do not create dust. Gently cover the spill with a dry, inert material like

sand or vermiculite. Carefully sweep up the mixture using spark-proof tools and place it in

your designated hazardous waste container.[4]

Decontaminate: Wipe the spill area with a cloth dampened with a solvent (like acetone), then

with soap and water. Place the used cloths in the hazardous waste container.

Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

[7]

First Aid & Exposure
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water for at least 15 minutes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and seek immediate medical attention.[4]

Regulatory Framework
All disposal procedures must comply with federal, state, and local regulations. In the United

States, the management of hazardous waste is governed by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9] It is your

responsibility to ensure your laboratory's procedures align with both institutional policies and all

relevant government regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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